Cas no 1009715-12-1 (2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid)
![2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid structure](https://www.kuujia.com/scimg/cas/1009715-12-1x500.png)
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid
- 2-[[3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl]amino]benzoic acid
- Benzoic acid, 2-[[3-[(4-nitrophenyl)methyl]-2,4-dioxo-5-thiazolidinyl]amino]-
- 2-((3-(4-nitrobenzyl)-2,4-dioxothiazolidin-5-yl)amino)benzoic acid
- AKOS005197794
- AKOS001160155
- AT-057/42874280
- SR-01000019190
- SR-01000019190-1
- AKOS016324171
- 1009715-12-1
- 2-[(3-{4-nitrobenzyl}-2,4-dioxo-1,3-thiazolidin-5-yl)amino]benzoic acid
- Z108566024
- F1955-0038
-
- Inchi: 1S/C17H13N3O6S/c21-15-14(18-13-4-2-1-3-12(13)16(22)23)27-17(24)19(15)9-10-5-7-11(8-6-10)20(25)26/h1-8,14,18H,9H2,(H,22,23)
- InChI Key: JYQRRZQEOYQESE-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1NC1SC(=O)N(CC2=CC=C([N+]([O-])=O)C=C2)C1=O
Computed Properties
- Exact Mass: 387.05250632g/mol
- Monoisotopic Mass: 387.05250632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 158Ų
Experimental Properties
- Density: 1.614±0.06 g/cm3(Predicted)
- Boiling Point: 665.4±65.0 °C(Predicted)
- pka: 3.58±0.36(Predicted)
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1955-0038-15mg |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F1955-0038-3mg |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F1955-0038-1mg |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F1955-0038-10mg |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F1955-0038-5mg |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F1955-0038-5μmol |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F1955-0038-4mg |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F1955-0038-2μmol |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F1955-0038-10μmol |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F1955-0038-2mg |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid |
1009715-12-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid Related Literature
-
Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
-
Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
-
Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
-
Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
-
Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
Additional information on 2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid
Comprehensive Overview of 2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid (CAS No. 1009715-12-1)
2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid, with the CAS number 1009715-12-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazolidinone class, a group known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both nitrophenyl and benzoic acid moieties in its structure enhances its potential as a versatile intermediate in drug discovery and development.
Researchers and chemists frequently explore 2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid due to its unique structural features. The compound's thiazolidinone core is a critical scaffold in medicinal chemistry, often associated with modulating enzyme activity and receptor binding. Its CAS No. 1009715-12-1 serves as a key identifier in databases like PubChem and ChemSpider, where scientists access detailed physicochemical properties, synthesis routes, and safety data.
In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. 2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid aligns with this trend, as its structure allows for modifications to enhance selectivity and efficacy. For instance, the 4-nitrophenyl group can influence electron distribution, potentially improving binding affinity to specific biological targets.
The synthesis of CAS No. 1009715-12-1 typically involves multi-step organic reactions, including condensation and cyclization processes. These methods are optimized to achieve high yields and purity, which are crucial for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards.
Beyond its pharmaceutical potential, 2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid is also studied in material science. Its aromatic and heterocyclic components make it a candidate for developing organic semiconductors or fluorescent probes. This dual applicability underscores its value across interdisciplinary research fields.
Frequently asked questions about CAS No. 1009715-12-1 include inquiries about its solubility, stability, and commercial availability. Researchers often seek guidance on storage conditions (e.g., temperature-sensitive) and compatibility with common solvents like DMSO or methanol. Additionally, its role in drug design and mechanistic studies remains a hot topic in academic forums and patent literature.
In summary, 2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid (CAS No. 1009715-12-1) represents a promising compound with broad applications in pharmaceutical research and material science. Its structural complexity and functional versatility continue to inspire innovative studies, making it a subject of enduring scientific interest.
1009715-12-1 (2-({3-[(4-nitrophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-yl}amino)benzoic acid) Related Products
- 1227606-54-3(2-Phenylpyridine-3-acetonitrile)
- 124467-21-6(2-Chloro-3-fluoroquinoline)
- 1805471-63-9(2-Bromomethyl-6-phenyl-4-(trifluoromethyl)pyridine)
- 1805284-56-3(2-Cyano-3-(difluoromethyl)-4-hydroxypyridine-5-sulfonamide)
- 450340-53-1(N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-cyclohexylpropanamide)
- 1797069-18-1(N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorophenyl)azepane-1-carboxamide)
- 7425-53-8(Ethyl 4-Iodobutanoate)
- 2228667-44-3(tert-butyl 4-(2-amino-3-hydroxy-2-methylpropyl)piperidine-1-carboxylate)
- 362492-34-0((2S,3R)-1-tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate)
- 2227894-78-0((2R)-4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butan-2-amine)




